Cas no 2126162-15-8 (3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid)

• Product Name: 3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid
• CAS No: 2126162-15-8
• MF: C₈H₁₂F₃NO₃
• MW: 227.180993080139
• CID: 4639167
• Update Time: 2025-05-23

3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid

• Inchi： 1S/C6H11NO.C2HF3O2/c1-2-3-6(8)4-7-5-6;3-2(4,5)1(6)7/h2,7-8H,1,3-5H2;(H,6,7)
• InChI Key： CWKNASPSWSDRQA-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.C(C1(CNC1)O)C=C

Additional information on 3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid

Introduction to 3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid (CAS No. 2126162-15-8)

The compound 3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid, identified by the CAS number 2126162-15-8, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its azetidine core and trifluoroacetic acid moiety, has garnered attention for its potential applications in drug development and medicinal chemistry. The structural features of this molecule make it a versatile intermediate, offering unique opportunities for further chemical modifications and biological evaluations.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Azetidine derivatives, in particular, have been extensively studied for their role as pharmacophores in various therapeutic agents. The presence of the prop-2-en-1-yl group introduces a reactive double bond, which can be exploited for further functionalization, while the trifluoroacetic acid component enhances lipophilicity and metabolic stability—key factors in drug design. These attributes position 3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid as a valuable building block for synthesizing novel bioactive molecules.

Current research highlights the compound's potential in modulating enzyme activity and interacting with biological targets. For instance, studies have suggested that azetidine derivatives can exhibit inhibitory effects on certain kinases and proteases, which are implicated in various diseases, including cancer and inflammatory disorders. The trifluoroacetic acid moiety further contributes to its pharmacological profile by improving binding affinity and reducing susceptibility to metabolic degradation. These findings underscore the compound's significance as a lead candidate for further development.

The synthesis of 3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid involves a series of well-established organic reactions, including ring formation and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. Techniques such as palladium-catalyzed cross-coupling reactions and stereoselective hydrogenations have been particularly useful in constructing the desired azetidine framework. These synthetic approaches not only highlight the compound's accessibility but also demonstrate the growing sophistication of modern chemical synthesis.

Beyond its synthetic utility, 3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid has been explored in preclinical studies for its potential therapeutic applications. Preliminary data indicate that derivatives of this compound may exhibit anti-inflammatory and analgesic properties, making them promising candidates for treating chronic pain conditions. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neuropharmacology. These findings align with broader trends in drug discovery, where targeted molecular design is key to developing effective treatments.

The role of computational chemistry in optimizing 3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid cannot be overstated. Molecular modeling techniques have been instrumental in predicting binding interactions with biological targets and refining lead structures. By leveraging computational tools, researchers can accelerate the drug discovery process, reducing both time and cost associated with experimental trials. This integration of computational and experimental approaches exemplifies the interdisciplinary nature of modern pharmaceutical research.

Future directions for research on 3-(prop-2-en-1-yl)azetidin-3-ol, trifluoroacetic acid include exploring its pharmacokinetic properties and conducting more extensive clinical trials. Understanding how this compound behaves within complex biological systems will be crucial for translating preclinical successes into viable therapeutic options. Furthermore, investigating its interactions with other drug candidates may reveal synergistic effects that could enhance overall treatment efficacy.

In conclusion,3-(prop-2-en-1-ylozetidin 3 - ol , trifluoroacetic acid (CAS No . 2126162 - 15 - 8 ) is a multifaceted compound with significant potential in pharmaceutical research . Its unique structural features , combined with promising biological activities , make it an attractive candidate for further development . As advancements in synthetic chemistry and computational biology continue to evolve , the future prospects for this compound remain exciting and full of possibilities .